Sodium 1,2-dihydroxyethane-1,2-disulfonate

Specification

• CAS No.: 517-21-5
• Molecular Formula: C2H6NaO8S2
• Molecular Weight: 245.2 g/mol
• IUPAC Name: disodium;1,2-dihydroxyethane-1,2-disulfonate
• Standard InChI: InChI=1S/C2H6O8S2.Na/c3-1(11(5,6)7)2(4)12(8,9)10;/h1-4H,(H,5,6,7)(H,8,9,10)
• Standard InChI Key: NFXSEUVNMBFFKI-UHFFFAOYSA-N
• SMILES: C(C(O)S(=O)(=O)[O-])(O)S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C(C(O)S(=O)(=O)O)(O)S(=O)(=O)O.[Na]

Introduction

Chemical Identity and Nomenclature

Sodium 1,2-dihydroxyethane-1,2-disulfonate is known by multiple names and identifiers in chemical databases and literature. The compound is commonly referred to as glyoxal sodium bisulfite due to its relationship with glyoxal bisulfite as a parent compound. Several identification parameters have been established for this compound, enabling precise recognition in chemical databases and regulatory frameworks.

Identification Parameters

The compound is primarily identified by the following parameters:

Parameter	Value	Form
CAS Number	517-21-5	Disodium salt
CAS Number	24182589	Monosodium salt
EINECS	208-233-1	Disodium salt
Molecular Formula	C₂H₄Na₂O₈S₂	Disodium salt
Molecular Formula	C₂H₆NaO₈S₂	Monosodium salt
Molecular Formula	C₂H₆Na₂O₉S₂	Disodium monohydrate

Synonyms and Alternative Names

The compound is represented in scientific literature under various synonyms, reflecting its chemical structure and properties:

• 1,2-Dihydroxyethane-1,2-disulfonic acid sodium

• Glyoxal sodium bisulfite

• Disodium 1,2-dihydroxyethane-1,2-disulfonate

• Glyoxal sodium bisulfite addition compound

• Sodium glyoxal bisulfite

• Disodium 1,2-dihydroxy-1,2-ethanedisulfonate

• 2-Ethanedisulfonic acid, 1,2-dihydroxy-disodium salt

Physical and Chemical Properties

Sodium 1,2-dihydroxyethane-1,2-disulfonate exhibits specific physical and chemical properties that influence its behavior in various applications and storage conditions.

Basic Physical Properties

The physical characteristics of the compound vary slightly depending on the specific form:

Property	Value	Form
Appearance	White powder	Disodium salt
Melting Point	193°C (decomposition)	Disodium salt
Molecular Weight	245.2 g/mol	Monosodium salt
Molecular Weight	266.16 g/mol	Disodium salt
Molecular Weight	284.2 g/mol	Disodium monohydrate

Chemical Structure and Characteristics

The chemical structure of sodium 1,2-dihydroxyethane-1,2-disulfonate features an ethane backbone with hydroxyl and sulfonate groups attached to each carbon atom. The sulfonate groups are associated with sodium ions, creating either a monosodium or disodium salt depending on the specific form.

Structural Identifiers

Detailed structural information is available through standardized chemical identifiers:

Identifier Type	Value
SMILES	O=S(C(O)C(O)S(=O)([O-])=O)([O-])=O.[Na+].[Na+]
InChI	1S/C2H6O8S2.2Na/c3-1(11(5,6)7)2(4)12(8,9)10;;/h1-4H,(H,5,6,7)(H,8,9,10);;/q;2*+1/p-2
InChIKey	BXUKAXFDABMVND-UHFFFAOYSA-L

Synthesis and Preparation

The synthesis of sodium 1,2-dihydroxyethane-1,2-disulfonate has been documented in scientific literature, primarily in the context of its use as a reagent for other chemical syntheses.

Applications and Uses

Sodium 1,2-dihydroxyethane-1,2-disulfonate serves various functions across different fields, with particular significance in pharmaceutical synthesis.

Pharmaceutical Applications

The primary documented application of sodium 1,2-dihydroxyethane-1,2-disulfonate is as a pharmaceutical intermediate. Specifically, it has been employed in the synthesis of spirooxindole derivatives, which are compounds of interest in medicinal chemistry. The compound's role in these synthetic pathways leverages its unique structural features to facilitate specific chemical transformations.

Synthetic Chemistry

In the field of synthetic organic chemistry, sodium 1,2-dihydroxyethane-1,2-disulfonate has been utilized in the preparation of heterocyclic compounds. Its structure allows it to function as a reagent for introducing specific functional groups or as an intermediate in multi-step syntheses.

Classification Element	Description
GHS Symbol	GHS07 (Warning)
Signal Word	Warning
Hazard Statements	H315 (Causes skin irritation)
	H319 (Causes serious eye irritation)
	H335 (May cause respiratory irritation)

Related Compounds

Sodium 1,2-dihydroxyethane-1,2-disulfonate belongs to a family of organosulfur compounds with similar structural features.

Structural Analogs

Several compounds share structural similarities with sodium 1,2-dihydroxyethane-1,2-disulfonate:

Compound	Similarity Index	Description
4-Hydroxybutane-1-sulfonic acid	0.69	Contains a hydroxyl group attached to a butane sulfonate
Sodium 3-chloro-2-hydroxypropane-1-sulfonate	0.64	A chlorinated derivative with similar sulfonate properties
3-Aminopropane-1-sulfonic acid	0.59	An amino-substituted sulfonic acid derivative
2-Hydroxyethanesulfonic acid (isethionic acid)	-	A simpler sulfonate with a single hydroxyl group

Parent and Related Structures

The compound is structurally related to:

• Glyoxal bisulfite (parent compound)

• 1,2-Dihydroxyethane-1,2-disulfonate (non-sodium form)

• Various hydrated forms including the monohydrate

Research Findings and Applications

Scientific research involving sodium 1,2-dihydroxyethane-1,2-disulfonate has focused on its synthetic utility, particularly in the preparation of complex organic molecules.

Synthetic Applications in Heterocyclic Chemistry

One of the most significant research applications of sodium 1,2-dihydroxyethane-1,2-disulfonate is in the synthesis of spirooxindole derivatives. These compounds are of considerable interest in medicinal chemistry due to their diverse biological activities. The synthetic pathway utilizing sodium 1,2-dihydroxyethane-1,2-disulfonate enables the construction of the challenging spirocyclic framework found in these compounds.

Comparative Studies

When compared to other sulfonate compounds, sodium 1,2-dihydroxyethane-1,2-disulfonate demonstrates unique properties attributable to its dual hydroxyl and sulfonate functionalities. This combination of functional groups provides distinctive reactivity patterns that can be leveraged in specific synthetic transformations.